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An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive analysis of the molecular structure of 1,3-
dimethylimidazolium dimethyl phosphate ([DMIm][DMP]), an ionic liquid of significant

interest in green chemistry, catalysis, and electrochemistry.[1][2] Through a synthesis of

experimental data and computational insights, this document elucidates the key structural

features, spectroscopic signatures, and physicochemical properties of [DMIm][DMP]. The guide

is designed to equip researchers, scientists, and drug development professionals with a

foundational understanding of this versatile compound, enabling its informed application in

various scientific endeavors.

Introduction: The Significance of 1,3-
Dimethylimidazolium Dimethyl Phosphate
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1,3-Dimethylimidazolium dimethyl phosphate is a member of the imidazolium-based ionic

liquids, a class of compounds renowned for their unique properties, including low volatility, high

thermal stability, and excellent solvency for a wide range of substances.[1][2] Comprising a 1,3-

dimethylimidazolium cation and a dimethyl phosphate anion, [DMIm][DMP] is a halogen-free,

low-melting ionic liquid, making it an environmentally benign alternative to traditional volatile

organic solvents.[3][4]

The distinct molecular structure of [DMIm][DMP] underpins its utility in diverse applications. It

has demonstrated efficacy as a catalyst and solvent in organic synthesis, such as in

Knoevenagel condensation reactions.[5] Furthermore, its ability to dissolve biomass has led to

its use in the pretreatment of materials like sugarcane bagasse for the production of biofuels.[5]

In the realm of electrochemistry, its high ionic conductivity and wide electrochemical window

make it a promising electrolyte for batteries and supercapacitors.[2][6][7] A thorough

understanding of its molecular architecture is therefore paramount for optimizing its

performance in these and other potential applications.

Synthesis and Spectroscopic Characterization
The synthesis of 1,3-dimethylimidazolium dimethyl phosphate is typically achieved through

the reaction of 1-methylimidazole with trimethyl phosphate.[5] This straightforward and efficient

method yields the desired ionic liquid with high purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are indispensable tools for confirming the structure of [DMIm]

[DMP]. The spectra are characterized by distinct signals corresponding to the protons and

carbons of the imidazolium cation and the dimethyl phosphate anion.

A representative ¹H NMR spectrum of [DMIm][DMP] exhibits characteristic chemical shifts.[8]

The proton at the C2 position of the imidazolium ring (NCHN) typically appears as a singlet at

approximately 9.68 ppm. The protons at the C4 and C5 positions (NCHCHN) resonate as a

multiplet around 7.54 ppm. The two methyl groups attached to the nitrogen atoms of the

imidazolium ring (H₃CNCHNCH₃) produce a sharp singlet at about 3.75 ppm. The methyl

groups of the dimethyl phosphate anion (P(OCH₃)₂) are observed as a doublet around 3.24

ppm due to coupling with the phosphorus atom.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#unveiling-the-molecular-architecture-of-1-3-dimethylimidazolium-dimethyl-phosphate-a-technical-guide
https://www.chemimpex.com/products/39809
https://hiyka.com/13-dimethylimidazolium/
https://pubs.rsc.org/en/content/articlepdf/2019/ra/c9ra07731f
https://pmc.ncbi.nlm.nih.gov/articles/PMC9074696/
https://www.chemdad.com/index.php?c=article&id=46442
https://www.chemdad.com/index.php?c=article&id=46442
https://hiyka.com/13-dimethylimidazolium/
http://www.electrochemsci.org/papers/vol16/211138.pdf
https://www.electrochemsci.org/papers/vol16/211138.pdf
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#unveiling-the-molecular-architecture-of-1-3-dimethylimidazolium-dimethyl-phosphate-a-technical-guide
https://www.chemdad.com/index.php?c=article&id=46442
https://www.researchgate.net/figure/NMR-Spectra-of-1-3-methylmethylimidazolium-dimethyl-phosphate-with-chloroform-D-solvent_fig1_281731840
https://www.researchgate.net/figure/NMR-Spectra-of-1-3-methylmethylimidazolium-dimethyl-phosphate-with-chloroform-D-solvent_fig1_281731840
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹³C NMR spectroscopy further corroborates the molecular structure, with distinct resonances

for each carbon atom in the cation and anion.[3][4]

Table 1: Representative ¹H NMR Chemical Shifts for 1,3-Dimethylimidazolium Dimethyl
Phosphate

Assignment Chemical Shift (δ, ppm) Multiplicity

NCHN 9.6835 Singlet

NCHCHN 7.5415 Multiplet

H₃CNCHNCH₃ 3.7465 Singlet

P(OCH₃)₂ 3.2425 Doublet

Note: Chemical shifts can vary slightly depending on the solvent and experimental conditions.

Infrared (IR) Spectroscopy
The vibrational modes of [DMIm][DMP] are probed using Fourier-transform infrared (FTIR)

spectroscopy. The IR spectrum displays characteristic absorption bands that correspond to the

functional groups present in the cation and anion.

Key vibrational frequencies include:[8]

~3444 cm⁻¹: =C-H stretching vibrations of the imidazolium ring.

~1577 and 1386 cm⁻¹: C=N stretching vibrations within the imidazolium ring.

~1521-1577 cm⁻¹: P=O stretching of the dimethyl phosphate anion.

~1042-1227 cm⁻¹: P-OR stretching vibrations.[8]

~748 cm⁻¹: Imidazole ring bending mode.[8]

Computational studies using density functional theory (DFT) have been employed to calculate

the vibrational spectra of [DMIm][DMP], showing good agreement with experimental data and

aiding in the precise assignment of vibrational modes.[9][10]
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Molecular Structure and Intermolecular Interactions
The molecular structure of 1,3-dimethylimidazolium dimethyl phosphate is defined by the

ionic interaction between the planar 1,3-dimethylimidazolium cation and the tetrahedral

dimethyl phosphate anion. The overall arrangement of these ions in the condensed phase is

governed by a complex interplay of electrostatic forces, hydrogen bonding, and van der Waals

interactions.

Cation and Anion Geometry
The 1,3-dimethylimidazolium cation possesses a planar five-membered ring. The two methyl

groups are situated on the nitrogen atoms. The dimethyl phosphate anion has a central

phosphorus atom bonded to two methoxy groups and two oxygen atoms, adopting a

tetrahedral geometry.

Intermolecular Interactions and Computational Insights
Computational studies, particularly those employing DFT and molecular dynamics simulations,

have provided valuable insights into the nature of the interactions between the cation and

anion.[11][12][13] These studies reveal that the hydrogen atoms on the imidazolium ring,

particularly the one at the C2 position, can form hydrogen bonds with the oxygen atoms of the

dimethyl phosphate anion. These interactions play a crucial role in determining the physical

properties of the ionic liquid, such as its viscosity and melting point.

Molecular dynamics simulations have also been used to investigate the structure and dynamics

of related 1,3-dimethylimidazolium-based ionic liquids.[11][13][14] These studies indicate

significant long-range structural correlations in the liquid state, with a tendency for the

imidazolium rings to exhibit parallel stacking at short distances.[13]

Diagram 1: Schematic Representation of the Interaction between the 1,3-Dimethylimidazolium

Cation and the Dimethyl Phosphate Anion
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Caption: Cation-anion interaction in [DMIm][DMP].

Physicochemical Properties and Applications
The unique molecular structure of 1,3-dimethylimidazolium dimethyl phosphate gives rise to

a set of physicochemical properties that are advantageous for various applications.

Table 2: Selected Physicochemical Properties of 1,3-Dimethylimidazolium Dimethyl
Phosphate
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Property Value Conditions

Molecular Weight 222.18 g/mol -

Appearance Colorless to yellow clear liquid Room Temperature

Density 1.277 g/cm³ 20 °C

Refractive Index 1.486 20 °C

pH 2.4 20 °C (in H₂O)

Data sourced from commercial suppliers and may vary.[5]

The applications of [DMIm][DMP] are diverse and continue to expand:

Green Chemistry: It serves as an environmentally friendly solvent and catalyst in organic

reactions, minimizing the use of volatile and hazardous organic compounds.[1][2]

Biomass Processing: Its ability to dissolve cellulose makes it a key component in the

pretreatment of lignocellulosic biomass for the production of biofuels and other value-added

chemicals.[5]

Electrochemistry: Its high ionic conductivity and thermal stability make it a suitable electrolyte

in batteries, supercapacitors, and other electrochemical devices.[2][6][7]

Separation Processes: It has been investigated for use in extractive distillation for separating

azeotropic mixtures.[15]

Experimental Protocols
Synthesis of 1,3-Dimethylimidazolium Dimethyl
Phosphate
Materials:

1-Methylimidazole

Trimethyl phosphate
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Anhydrous solvent (e.g., toluene or acetonitrile)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-

methylimidazole in the anhydrous solvent.

Slowly add an equimolar amount of trimethyl phosphate to the solution while stirring.

Heat the reaction mixture to reflux and maintain for several hours. The progress of the

reaction can be monitored by techniques such as TLC or NMR.

After the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

The resulting viscous liquid is washed several times with a non-polar solvent (e.g., diethyl

ether or hexane) to remove any unreacted starting materials.

The purified 1,3-dimethylimidazolium dimethyl phosphate is then dried under vacuum to

remove any residual solvent.

Diagram 2: Workflow for the Synthesis of [DMIm][DMP]

Start
Mix 1-Methylimidazole

and Trimethyl Phosphate
in Anhydrous Solvent

Reflux Reaction Mixture Cool to Room Temperature Remove Solvent
(Rotary Evaporator)

Wash with
Non-Polar Solvent Dry Under Vacuum Purified [DMIm][DMP]

Click to download full resolution via product page

Caption: Synthesis workflow for [DMIm][DMP].

Conclusion
The molecular structure of 1,3-dimethylimidazolium dimethyl phosphate is intricately linked

to its valuable physicochemical properties and diverse applications. This technical guide has

provided a detailed overview of its synthesis, spectroscopic characterization, and the key

intermolecular forces that govern its behavior. The combination of experimental data from NMR
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and IR spectroscopy with insights from computational modeling offers a holistic understanding

of this important ionic liquid. For researchers and scientists, this knowledge is crucial for

designing new materials and processes that leverage the unique attributes of [DMIm][DMP],

particularly in the pursuit of more sustainable chemical technologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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